Cas no 683229-62-1 (5-Methoxy-1H-indole-2-boronic acid pinacol ester)

• Product Name: 5-Methoxy-1H-indole-2-boronic acid pinacol ester
• CAS No: 683229-62-1
• MF: C₁₅H₂₀BNO₃
• MW: 273.135204315186
• MDL: MFCD11858363
• CID: 835991
• PubChem ID: 53216781
• Update Time: 2025-11-01

5-Methoxy-1H-indole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1H-Indole, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Methoxy-1H-indole-2-boronic acid pinacol ester
• BS-29364
• F73890
• A867072
• MFCD11858363
• MB10199
• FT-0705179
• DTXSID30681927
• 683229-62-1
• 5-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CS-0175692

• MDL： MFCD11858363
• Inchi： 1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)13-9-10-8-11(18-5)6-7-12(10)17-13/h6-9,17H,1-5H3
• InChI Key： AOZMEMXVPBBRNR-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=C(C=CC=3N2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.15400
• Monoisotopic Mass: 273.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• PSA: 43.48000
• LogP: 2.47570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Methoxy-1H-indole-2-boronic acid pinacol ester

Recent Advances in the Application of 5-Methoxy-1H-indole-2-boronic acid pinacol ester (CAS: 683229-62-1) in Chemical Biology and Pharmaceutical Research

5-Methoxy-1H-indole-2-boronic acid pinacol ester (CAS: 683229-62-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its indole core and boronic ester functionality, serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). The unique reactivity of the boronic ester group enables efficient Suzuki-Miyaura cross-coupling reactions, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the role of 5-Methoxy-1H-indole-2-boronic acid pinacol ester in the design of novel therapeutic agents. For instance, researchers have utilized this compound to develop selective inhibitors of tyrosine kinases, which are implicated in various cancers. The methoxy group at the 5-position of the indole ring enhances the compound's binding affinity to target proteins, while the boronic ester moiety facilitates further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in inhibiting aberrant kinase activity in non-small cell lung cancer (NSCLC) cell lines, showcasing its potential as a lead compound for anticancer drug development.

In addition to its applications in kinase inhibition, 5-Methoxy-1H-indole-2-boronic acid pinacol ester has been employed in the synthesis of PROTACs, a groundbreaking therapeutic modality that targets disease-causing proteins for degradation. The boronic ester group serves as a linker, enabling the conjugation of target-binding ligands to E3 ubiquitin ligase recruiters. A recent preprint on bioRxiv detailed the use of this compound in the development of PROTACs targeting the androgen receptor (AR) in prostate cancer, achieving significant degradation of AR in preclinical models. This study underscores the compound's utility in advancing targeted protein degradation strategies.

The synthetic accessibility of 5-Methoxy-1H-indole-2-boronic acid pinacol ester further enhances its appeal in drug discovery. Recent advancements in catalytic borylation reactions have streamlined its production, enabling large-scale synthesis with high purity. A 2022 report in Organic Process Research & Development outlined an optimized protocol for the preparation of this compound, achieving yields exceeding 85% while minimizing the use of hazardous reagents. Such improvements are critical for facilitating its widespread adoption in pharmaceutical research and development.

Despite its promising applications, challenges remain in the optimization of 5-Methoxy-1H-indole-2-boronic acid pinacol ester derivatives for clinical use. Issues such as metabolic stability and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research is exploring modifications to the indole scaffold and boronic ester moiety to enhance pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area, potentially leading to the development of next-generation therapeutics.

In conclusion, 5-Methoxy-1H-indole-2-boronic acid pinacol ester (CAS: 683229-62-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibition and targeted protein degradation highlight its potential to address unmet medical needs, particularly in oncology. Continued research and development efforts are likely to uncover new therapeutic opportunities, solidifying its role in the future of drug discovery.